6-Methyl-5-methylideneoct-2-ene

• CAS No.: 61518-33-0
• Molecular Formula: C10H18
• Molecular Weight: 138.25 g/mol
• IUPAC Name: 6-methyl-5-methylideneoct-2-ene
• InChI: InChI=1S/C10H18/c1-5-7-8-10(4)9(3)6-2/h5,7,9H,4,6,8H2,1-3H3
• InChI Key: ICPGIGCUYPLOSN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=C)CC=CC

Description

6-Methyl-5-methylideneoct-2-ene is an unsaturated hydrocarbon with the molecular formula C₁₀H₁₆. Its IUPAC name indicates the following structural features:

• An oct-2-ene backbone (an 8-carbon chain with a double bond between C2 and C3).
• A methylidene group (=CH₂) at position 5.
• A methyl group (-CH₃) at position 6.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-5-methylideneoct-2-ene can be achieved through several methods. One common approach involves the alkylation of a suitable precursor, such as 6-methyl-5-octen-2-one, using a strong base like sodium hydride (NaH) in the presence of a suitable alkylating agent. The reaction is typically carried out under an inert atmosphere to prevent oxidation and at a controlled temperature to ensure selectivity.

Industrial Production Methods

In an industrial setting, the production of 6-Methyl-5-methylideneoct-2-ene may involve catalytic processes that utilize metal catalysts such as palladium or nickel. These catalysts facilitate the hydrogenation and dehydrogenation steps required to form the desired double bond. The process is optimized for high yield and purity, often involving continuous flow reactors and advanced separation techniques.

Chemical Reactions Analysis

Types of Reactions

6-Methyl-5-methylideneoct-2-ene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding alcohols, ketones, or carboxylic acids depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the double bond into a single bond, yielding saturated hydrocarbons.

Substitution: The compound can undergo electrophilic or nucleophilic substitution reactions, where one of the hydrogen atoms is replaced by another functional group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) is often used for reduction.

Substitution: Reagents such as halogens (Cl2, Br2) or organometallic compounds (Grignard reagents) are used for substitution reactions.

Major Products Formed

Oxidation: Alcohols, ketones, carboxylic acids.

Reduction: Saturated hydrocarbons.

Substitution: Halogenated alkenes, alkylated derivatives.

Scientific Research Applications

6-Methyl-5-methylideneoct-2-ene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules and polymers.

Biology: The compound is studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceuticals and therapeutic agents.

Industry: It is used in the production of specialty chemicals, fragrances, and flavoring agents.

Mechanism of Action

The mechanism of action of 6-Methyl-5-methylideneoct-2-ene involves its interaction with molecular targets such as enzymes and receptors. The compound can act as a ligand, binding to specific sites on proteins and altering their activity. This interaction can trigger a cascade of biochemical events, leading to various physiological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 6-Methyl-5-methylideneoct-2-ene with structurally related compounds from the evidence, focusing on molecular features, functional groups, and applications:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes	References
6-Methyl-5-methylideneoct-2-ene	C₁₀H₁₆	136.24	Alkene (C2), methylidene (C5), methyl (C6)	Hypothetical applications: Polymer precursors, organic intermediates.	N/A
6-Methylhept-5-en-2-yl acetate	C₉H₁₄O₂	154.21	Acetate ester (C2), alkene (C5), methyl (C6)	Used as a flavoring agent in food and fragrances due to its fruity odor.
6-Methyl-5-hepten-2-one	C₈H₁₂O	124.18	Ketone (C2), alkene (C5), methyl (C6)	Intermediate in fragrance synthesis; known as methylheptenone .

Structural and Functional Differences:

The methylidene group (=CH₂) in the target compound introduces additional unsaturation compared to the simpler alkene in 6-methylhept-5-en-2-yl acetate or the ketone in 6-methyl-5-hepten-2-one.

Reactivity and Applications: 6-Methylhept-5-en-2-yl acetate’s ester group makes it polar and suitable for flavoring applications . 6-Methyl-5-hepten-2-one’s ketone group enhances its utility in synthesizing terpenes and perfumes .

Physical Properties :

• The acetate ester and ketone derivatives have higher polarity due to oxygen-containing groups, leading to lower volatility compared to the purely hydrocarbon target compound.

Key Research Findings and Gaps

• Synthesis Pathways : While 6-methylhept-5-en-2-yl acetate and 6-methyl-5-hepten-2-one are well-documented in flavor and fragrance industries , synthetic routes for 6-methyl-5-methylideneoct-2-ene remain unexplored in the provided evidence.
• Thermodynamic Data : Experimental data (e.g., boiling point, solubility) for the target compound are lacking, necessitating further study.
• Biological Activity: The acetate derivative’s role as a flavoring agent contrasts with the unknown biological activity of the target compound.